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Compound of Interest

Compound Name:
Ethyl 2-(benzylamino)acetate

Hydrochloride

Cat. No.: B112867 Get Quote

An In-depth Technical Guide to Ethyl 2-
(benzylamino)acetate Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethyl 2-(benzylamino)acetate hydrochloride (CAS Number: 6344-42-9). The

information is curated for professionals in research and development, offering detailed data and

experimental context.

Chemical Identity and Physical Properties
Ethyl 2-(benzylamino)acetate hydrochloride, also known as N-Benzylglycine ethyl ester

hydrochloride, is a secondary amine and an ester derivative of the amino acid glycine. It is

commonly used as a synthetic intermediate in organic chemistry and pharmaceutical

development.[1][2]

Physical and Chemical Properties
The key physical and chemical properties of Ethyl 2-(benzylamino)acetate hydrochloride
and its corresponding free base, N-Benzylglycine ethyl ester, are summarized in the table

below for easy reference and comparison.
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Property
Ethyl 2-
(benzylamino)acetate
hydrochloride

N-Benzylglycine ethyl
ester (Free Base)

Molecular Formula C₁₁H₁₆ClNO₂[3][4] C₁₁H₁₅NO₂

Molecular Weight 229.70 g/mol [3] 193.24 g/mol

Appearance White to off-white solid Colorless to yellow liquid

Melting Point 96-100 °C[5] Not applicable

Boiling Point 277 °C at 760 mmHg[5]
139-142 °C (at reduced

pressure)[6]

Solubility Soluble in DMSO (50 mg/mL) Soluble in DMSO (100 mg/mL)

Flash Point 121.3 °C[5] 113 °C (closed cup)

Density Data not available 1.031 g/cm³

Spectroscopic Data (Predicted)
While specific experimental spectra for Ethyl 2-(benzylamino)acetate hydrochloride are not

readily available in public databases, the expected spectral characteristics can be predicted

based on the molecular structure and data from analogous compounds.

¹H NMR Spectroscopy
The predicted ¹H NMR spectrum would exhibit characteristic signals for the ethyl, benzyl, and

glycine fragments of the molecule.
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Protons
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

Ethyl (-CH₃) ~1.2-1.3 Triplet 3H

Ethyl (-CH₂) ~4.1-4.2 Quartet 2H

Glycine (-CH₂) ~3.5-3.7 Singlet 2H

Benzyl (-CH₂) ~4.0-4.2 Singlet 2H

Aromatic (C₆H₅) ~7.2-7.4 Multiplet 5H

Amine (N-H) Broad singlet, variable Broad Singlet 2H

Note: The amine protons (NH₂⁺) are expected to be a broad singlet and may exchange with

D₂O.

¹³C NMR Spectroscopy
The predicted ¹³C NMR spectrum would show distinct signals for each carbon atom in the

molecule.

Carbon Predicted Chemical Shift (δ, ppm)

Ethyl (-CH₃) ~14

Ethyl (-CH₂) ~61

Glycine (-CH₂) ~50

Benzyl (-CH₂) ~53

Aromatic (C₆H₅) ~127-138

Carbonyl (C=O) ~170

Infrared (IR) Spectroscopy
The IR spectrum is expected to show characteristic absorption bands for the functional groups

present.
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Functional Group Characteristic Absorption (cm⁻¹)

N-H Stretch (amine salt) 2400-2800 (broad)

C-H Stretch (aromatic) 3000-3100

C-H Stretch (aliphatic) 2850-3000

C=O Stretch (ester) 1735-1750[7]

C-O Stretch (ester) 1000-1300[7]

C=C Stretch (aromatic) 1450-1600

Mass Spectrometry (MS)
In mass spectrometry with electron ionization (EI), the molecule would likely undergo

fragmentation. The molecular ion peak (M⁺) for the free base would be observed at m/z 193.

Common fragmentation patterns for esters include the loss of the alkoxy group (-OC₂H₅, m/z

45) and the acyl group.[8] For secondary amines, alpha-cleavage is a common fragmentation

pathway.

Experimental Protocols
The following sections detail the synthetic routes for Ethyl 2-(benzylamino)acetate and its

subsequent conversion to the hydrochloride salt.

Synthesis of N-Benzylglycine Ethyl Ester (Free Base)
A common method for the synthesis of N-Benzylglycine ethyl ester is the N-alkylation of glycine

ethyl ester with benzyl chloride.[6]

Materials:

Glycine ethyl ester hydrochloride

Triethylamine

Ethanol
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Benzyl chloride

Anhydrous magnesium sulfate

Procedure:

To a flask, add 28.0 g of glycine ethyl ester hydrochloride, 20.0 g of triethylamine, and 200 ml

of ethanol.[6]

Heat the mixture to reflux for 1 hour.[6]

Cool the mixture, which will result in the precipitation of a white solid (triethylamine

hydrochloride).[6]

Filter the solid and add an additional 20.0 g of triethylamine to the filtrate.[6]

Cool the filtrate to 0-5°C and slowly add 27.8 g of benzyl chloride dropwise.[6]

After the addition is complete, allow the reaction to proceed at 40°C for 4 hours.[6]

Upon completion, filter the reaction mixture and wash the filtrate with water until it is neutral.

[6]

Dry the organic layer with anhydrous magnesium sulfate and filter.[6]

Remove the solvent under reduced pressure. The crude product can be purified by vacuum

distillation, collecting the fraction at 139-142°C to yield N-Benzylglycine ethyl ester as a pale

yellow oily liquid.[6]

Formation of Ethyl 2-(benzylamino)acetate
Hydrochloride
The hydrochloride salt can be prepared by treating a solution of the free base with hydrochloric

acid.

Materials:

N-Benzylglycine ethyl ester
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Anhydrous diethyl ether

Anhydrous hydrogen chloride (gas or solution in diethyl ether)

Procedure:

Dissolve the purified N-Benzylglycine ethyl ester in anhydrous diethyl ether.

Cool the solution in an ice bath.

Bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCl in

diethyl ether dropwise with stirring.

The hydrochloride salt will precipitate as a white solid.

Collect the solid by filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

Logical Relationships and Workflows
The synthesis of Ethyl 2-(benzylamino)acetate hydrochloride follows a clear logical

progression from starting materials to the final product.
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Step 1: Free Amine Generation

Step 2: N-Alkylation

Step 3: Salt Formation

Glycine ethyl ester hydrochloride

Glycine ethyl ester (Free Amine)

Triethylamine

Ethanol

N-Benzylglycine ethyl esterBenzyl chloride

Ethyl 2-(benzylamino)acetate hydrochlorideAnhydrous HCl

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 2-(benzylamino)acetate hydrochloride.

Biological Activity and Applications
Ethyl 2-(benzylamino)acetate hydrochloride is primarily utilized as an intermediate in

organic synthesis.[1] While this specific compound does not have well-documented direct

biological activity or involvement in signaling pathways, N-benzylglycine derivatives are

recognized as important scaffolds in medicinal chemistry.[2] They serve as building blocks for

the synthesis of more complex molecules with potential therapeutic applications, including

those targeting neurological disorders.[2] The structural motif of N-substituted glycine can be
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found in various bioactive compounds, and its derivatives are explored in drug discovery for

their potential to modulate biological targets.

In conclusion, Ethyl 2-(benzylamino)acetate hydrochloride is a valuable chemical

intermediate with well-defined physical and chemical properties. Its synthesis is straightforward,

and its utility in the preparation of more complex molecules underscores its importance in the

fields of chemical and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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